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Compound of Interest

Compound Name: sec-Butylcyclohexane

Cat. No.: B1581254

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermodynamic
properties of sec-butylcyclohexane. Due to the limited availability of a complete experimental
database for sec-butylcyclohexane, this document presents the known data for the target
compound and supplements it with a more extensive dataset for the closely related isomer, n-
butylcyclohexane, for comparative purposes. Furthermore, this guide details the standard
experimental methodologies employed for the determination of key thermodynamic
parameters.

Data Presentation

The following tables summarize the available quantitative thermodynamic data for sec-
butylcyclohexane and n-butylcyclohexane.

Table 1: Thermodynamic Properties of sec-Butylcyclohexane

Property Value Phase Method
Molar Mass 140.27 g/mol - Calculated
Enthalpy of Formation Combustion
-71.6 = 0.7 kcal/mol Gas )
(AfH®) Calorimetry
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Table 2: Thermodynamic Properties of n-Butylcyclohexane (for comparison)

) Temperature

Property Value Units ) Phase
Enthalpy of o

_ -263.2+1.3 kJ/mol 298.15 Liquid
Formation (AfH°®)
Enthalpy of
Combustion -6530.3+1.2 kJ/mol 298.15 Liquid
(AcH®)
Standard o

344.97 J/mol-K 298.15 Liquid
Entropy (S°)
Heat Capacity o
©p) 271.04 J/mol-K 298.15 Liquid
p

Experimental Protocols

The determination of the thermodynamic properties of organic compounds like sec-

butylcyclohexane relies on a suite of well-established experimental techniques. The following

sections detail the methodologies for measuring key thermodynamic parameters.

Combustion Calorimetry for Enthalpy of Formation

The standard enthalpy of formation (AfH°) is determined indirectly through the measurement of

the enthalpy of combustion (AcH®) using a bomb calorimeter.

Methodology:

o Sample Preparation: A precisely weighed sample of the substance (sec-butylcyclohexane)

is placed in a crucible within a high-pressure vessel, the "bomb."

o Pressurization: The bomb is filled with pure oxygen to a high pressure (typically 25-35 atm)

to ensure complete combustion.

e Immersion: The sealed bomb is immersed in a known quantity of water in a well-insulated

calorimeter.
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Ignition and Measurement: The sample is ignited electrically, and the resulting temperature
change of the water is meticulously recorded.

Calibration: The heat capacity of the calorimeter system is determined by combusting a
standard substance with a known heat of combustion, such as benzoic acid.

Calculation: The heat released by the combustion of the sample is calculated from the
temperature rise and the heat capacity of the calorimeter. After applying corrections for the
heat of formation of the final products (CO2 and H20) and other side reactions, the standard
enthalpy of combustion is determined. The enthalpy of formation is then calculated using
Hess's Law.

Adiabatic Calorimetry for Heat Capacity

Adiabatic calorimetry is a precise method for measuring the heat capacity (Cp) of a substance

as a function of temperature.

Methodology:

Sample Containment: A known mass of the sample is sealed in a calorimeter vessel.

Thermal Isolation: The calorimeter is placed within an adiabatic shield, which is maintained
at the same temperature as the calorimeter to prevent heat exchange with the surroundings.

Heating: A measured amount of electrical energy is supplied to a heater within the
calorimeter, causing a small increase in the temperature of the sample.

Temperature Measurement: The temperature of the sample is precisely measured before
and after the energy input.

Calculation: The heat capacity is calculated by dividing the electrical energy supplied by the
resulting temperature change and the molar amount of the sample. This process is repeated
over a range of temperatures to determine the temperature dependence of the heat capacity.

Vapor Pressure Measurement for Enthalpy of
Vaporization
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The enthalpy of vaporization (AvapH) can be determined by measuring the vapor pressure of
the liquid as a function of temperature and applying the Clausius-Clapeyron equation.

Methodology:

o Apparatus: A static or ebulliometric apparatus is used. In a static apparatus, the liquid is
placed in a thermostated vessel connected to a pressure-measuring device. An ebulliometer
measures the boiling temperature of the liquid at a controlled pressure.

o Degassing: The liquid sample is thoroughly degassed to remove any dissolved air.

o Temperature and Pressure Measurement: The vapor pressure of the liquid is measured at
various controlled temperatures.

o Data Analysis: The natural logarithm of the vapor pressure (In P) is plotted against the
reciprocal of the absolute temperature (1/T).

» Calculation: According to the Clausius-Clapeyron equation, the slope of the resulting straight
line is equal to -AvapH/R, where R is the ideal gas constant. From this slope, the enthalpy of
vaporization can be calculated.

Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of
thermodynamic properties.
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Caption: Workflow for Determining Enthalpy of Formation.
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Caption: Workflow for Determining Heat Capacity.
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Caption: Workflow for Determining Enthalpy of Vaporization.
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 To cite this document: BenchChem. [sec-Butylcyclohexane: A Thermodynamic Properties
Database]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1581254#sec-butylcyclohexane-thermodynamic-

properties-database]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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